![molecular formula C15H17N7 B5638685 5-[2-(3-cyclopropyl-1-isopropyl-1H-1,2,4-triazol-5-yl)phenyl]-1H-tetrazole](/img/structure/B5638685.png)
5-[2-(3-cyclopropyl-1-isopropyl-1H-1,2,4-triazol-5-yl)phenyl]-1H-tetrazole
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Overview
Description
This compound belongs to a class of chemicals that include both triazole and tetrazole rings. These structures are significant in chemistry due to their unique properties and applications. Although there is no direct study on this specific compound, research on related tetrazole and triazole derivatives provides context for understanding its potential characteristics and applications. The heterobifunctional ligands containing triazole and tetrazole termini, such as in the work by Lysenko (2012), serve as a foundation for understanding the structural dynamics and potential reactivity of similar compounds (Lysenko, 2012).
Synthesis Analysis
The synthesis of tetrazole derivatives is often complex and involves multiple steps. A comparative study by Dippold and Klapötke (2013) on the synthesis of 5-(1,2,4-triazol-3-yl)tetrazoles with various functionalities provides insight into methods that could potentially be applied or adapted for the synthesis of the compound . These methods include reactions under various conditions, utilizing different energetic moieties to influence the structural and energetic properties of the resultant compounds (Dippold & Klapötke, 2013).
Molecular Structure Analysis
The molecular structure of related compounds has been detailed through X-ray crystallography and other analytical techniques. For instance, the study by Al-Hourani et al. (2015) discusses the crystalline structure of similar tetrazole derivatives, providing insights into the potential structure of our compound of interest. The tetrazole rings in these compounds are generally planar, which could imply similar structural characteristics for the compound (Al-Hourani et al., 2015).
Chemical Reactions and Properties
The chemical reactivity and properties of tetrazole derivatives can be complex. Fischer et al. (2013) discuss the extensive structural and energetic properties of 5-(tetrazol-1-yl)-2H-tetrazoles, including their reactivity and potential applications. Such studies provide a basis for understanding the chemical reactions and properties that could be expected from the compound (Fischer et al., 2013).
properties
IUPAC Name |
5-[2-(5-cyclopropyl-2-propan-2-yl-1,2,4-triazol-3-yl)phenyl]-2H-tetrazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N7/c1-9(2)22-15(16-13(19-22)10-7-8-10)12-6-4-3-5-11(12)14-17-20-21-18-14/h3-6,9-10H,7-8H2,1-2H3,(H,17,18,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JPNWHWGKTCZKEK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1C(=NC(=N1)C2CC2)C3=CC=CC=C3C4=NNN=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N7 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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